Ethyl 3-(benzylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate
Ethyl 3-(benzylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate
6,6-dimethyl-4-oxo-3-(phenylmethylthio)-5,7-dihydro-2-benzothiophene-1-carboxylic acid ethyl ester is a thiophenecarboxylic acid.
Brand Name:
Vulcanchem
CAS No.:
172516-45-9
VCID:
VC20901325
InChI:
InChI=1S/C20H22O3S2/c1-4-23-18(22)17-14-10-20(2,3)11-15(21)16(14)19(25-17)24-12-13-8-6-5-7-9-13/h5-9H,4,10-12H2,1-3H3
SMILES:
CCOC(=O)C1=C2CC(CC(=O)C2=C(S1)SCC3=CC=CC=C3)(C)C
Molecular Formula:
C20H22O3S2
Molecular Weight:
374.5 g/mol
Ethyl 3-(benzylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate
CAS No.: 172516-45-9
Cat. No.: VC20901325
Molecular Formula: C20H22O3S2
Molecular Weight: 374.5 g/mol
* For research use only. Not for human or veterinary use.
![Ethyl 3-(benzylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate - 172516-45-9](/images/no_structure.jpg)
Specification
| Description | 6,6-dimethyl-4-oxo-3-(phenylmethylthio)-5,7-dihydro-2-benzothiophene-1-carboxylic acid ethyl ester is a thiophenecarboxylic acid. |
|---|---|
| CAS No. | 172516-45-9 |
| Molecular Formula | C20H22O3S2 |
| Molecular Weight | 374.5 g/mol |
| IUPAC Name | ethyl 3-benzylsulfanyl-6,6-dimethyl-4-oxo-5,7-dihydro-2-benzothiophene-1-carboxylate |
| Standard InChI | InChI=1S/C20H22O3S2/c1-4-23-18(22)17-14-10-20(2,3)11-15(21)16(14)19(25-17)24-12-13-8-6-5-7-9-13/h5-9H,4,10-12H2,1-3H3 |
| Standard InChI Key | XFYSUPHMJSFOLU-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=C2CC(CC(=O)C2=C(S1)SCC3=CC=CC=C3)(C)C |
| Canonical SMILES | CCOC(=O)C1=C2CC(CC(=O)C2=C(S1)SCC3=CC=CC=C3)(C)C |
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